Cas no 2172375-09-4 (2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid
• CAS No: 2172375-09-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6283502
• PubChem ID: 165812573
• Update Time: 2025-05-23

2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid
• 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidin-4-yl}acetic acid
• 2172375-09-4
• EN300-1507344

• Inchi： 1S/C27H30N2O5/c30-24(31)16-18-10-14-29(15-11-18)25(32)27(12-5-13-27)28-26(33)34-17-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,18,23H,5,10-17H2,(H,28,33)(H,30,31)
• InChI Key： CTODUZQDPSFLCN-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid

Comprehensive Guide to 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid (CAS No. 2172375-09-4)

2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid (CAS No. 2172375-09-4) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of cyclobutane-containing building blocks, which are gaining attention due to their unique structural properties and applications in drug discovery. Its molecular structure combines a piperidine ring with a cyclobutane moiety, making it valuable for designing novel bioactive molecules.

The Fmoc (9-fluorenylmethoxycarbonyl) group in this compound serves as a protective group for the amine functionality, a critical feature in solid-phase peptide synthesis (SPPS). Researchers favor Fmoc-protected amino acids like this derivative because of their stability under basic conditions and ease of removal under mild conditions. The presence of the cyclobutane ring introduces conformational constraints that can enhance binding affinity and selectivity in target molecules, making it particularly interesting for developing GPCR modulators and enzyme inhibitors.

Current trends in medicinal chemistry highlight the growing importance of constrained amino acids like this compound. The pharmaceutical industry is actively exploring cyclobutane derivatives for their potential in treating various conditions, including central nervous system disorders and metabolic diseases. The piperidine-acetic acid portion of the molecule offers additional versatility, serving as a linker or functional group for further modifications in drug design.

From a synthetic chemistry perspective, 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid represents an excellent example of modern peptide mimetics. Its structure addresses several challenges in peptide-based drug development, including improving metabolic stability and membrane permeability. The compound's carboxylic acid functionality allows for straightforward conjugation to other molecules, while the Fmoc-protected amine enables sequential assembly in peptide chains.

The market for specialty amino acid derivatives like this one continues to expand, driven by increasing demand in biopharmaceutical research and peptide therapeutics. Recent advancements in automated peptide synthesis technologies have further boosted the need for high-quality, well-characterized building blocks. This compound's unique combination of cyclobutane constraint and piperidine scaffold makes it particularly valuable for creating libraries of conformationally restricted peptides with potential therapeutic applications.

Quality control is paramount for Fmoc-protected amino acid derivatives used in pharmaceutical research. Reputable suppliers provide comprehensive analytical data including HPLC purity, mass spectrometry confirmation, and NMR characterization for this compound. Proper storage conditions (typically at -20°C under inert atmosphere) are essential to maintain the stability of the Fmoc group and prevent degradation of this sensitive building block.

Researchers working with 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid should be aware of its applications in developing peptide-based imaging agents and targeted drug delivery systems. The compound's structural features make it suitable for creating peptide-drug conjugates with improved pharmacokinetic properties. Its compatibility with standard Fmoc-based SPPS protocols allows for seamless integration into existing peptide synthesis workflows.

Future research directions for this class of compounds include exploring their potential in macrocyclic peptide therapeutics and peptidomimetic drug design. The cyclobutane ring offers unique opportunities for creating rigid peptide scaffolds with enhanced biological activity. As the field of peptide therapeutics continues to grow, demand for specialized building blocks like this compound is expected to increase significantly.

For synthetic chemists and peptide researchers, understanding the handling and application of 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid is crucial for successful outcomes. The compound requires careful handling under anhydrous conditions and protection from light to prevent decomposition of the Fmoc protecting group. When used properly, it serves as a powerful tool for creating innovative peptide structures with potential therapeutic value.

The development of constrained peptide therapeutics represents one of the most exciting areas in modern drug discovery, and compounds like 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidin-4-yl}acetic acid play a pivotal role in this field. Its unique structural features address key challenges in peptide drug development, including stability, bioavailability, and target specificity. As research continues to uncover new applications for cyclobutane-containing peptides, this compound will likely remain an important building block in medicinal chemistry.